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Compound of Interest

Compound Name: Tartronic acid

Cat. No.: B1195899 Get Quote

Introduction

Tartronic acid, a dicarboxylic acid, is a compound of interest in various fields, including as a

byproduct of glycerol oxidation and in studies of organic acids derived from biomass.[1]

Accurate and reliable quantification of tartronic acid is crucial for process monitoring, quality

control, and research. High-Performance Liquid Chromatography (HPLC) with Refractive Index

Detection (RID) offers a robust and accessible method for this purpose, particularly for

compounds lacking a strong UV chromophore.[1][2] A Refractive Index (RI) detector is a

universal detector that measures the difference in the refractive index between the mobile

phase and the sample eluting from the column.[3][4] This application note provides a detailed

protocol for the determination of tartronic acid using HPLC-RID.

Instrumentation and Chromatographic Conditions

A validated HPLC method using a refractive index detector allows for the identification and

quantification of several organic acids, including tartronic acid.[1] The following table

summarizes the key instrumental and chromatographic parameters synthesized from

established methods.

Table 1: HPLC-RID Chromatographic Conditions for Tartronic Acid Analysis
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Parameter Condition

HPLC System Shimadzu Prominence or equivalent

Detector Refractive Index Detector (RID)[1]

Column
Varian MetaCarb H Plus (300 x 7.8 mm) with a

guard column[1]

Mobile Phase Phosphoric acid (H₃PO₄) solution (pH 2.24)[5]

Flow Rate 0.4 mL/min[5]

Injection Volume 20 µL[1]

Column Temperature 70 °C[5]

Analysis Time Approximately 27 minutes[5]

Experimental Protocol

This section details the step-by-step procedure for the analysis of tartronic acid.

1. Reagents and Materials

Deionized water (18 MΩ·cm resistivity)[1]

Phosphoric acid (H₃PO₄)[1]

Tartronic acid standard (Sigma-Aldrich or equivalent)[1]

Other organic acid standards for co-analysis (e.g., oxalic acid, formic acid, glycolic acid) if

required.[1]

2. Preparation of Mobile Phase

Prepare the phosphoric acid solution by diluting concentrated phosphoric acid with deionized

water to achieve a final pH of 2.24.[5]

Degas the mobile phase using an ultrasonicator or vacuum filtration before use to prevent

pump cavitation and baseline noise.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.scielo.br/j/qn/a/RhSMwzHJWL6p6PndD6JSByr/?lang=en
https://www.scielo.br/j/qn/a/RhSMwzHJWL6p6PndD6JSByr/?lang=en
https://www.researchgate.net/publication/334758008_IMPROVEMENT_OF_AN_ANALYTICAL_METHOD_BASED_ON_HPLC_WITH_REFRACTIVE_INDEX_DETECTION_FOR_THE_ANALYSIS_OF_GLYCEROL_OXIDATION_PRODUCTS
https://www.researchgate.net/publication/334758008_IMPROVEMENT_OF_AN_ANALYTICAL_METHOD_BASED_ON_HPLC_WITH_REFRACTIVE_INDEX_DETECTION_FOR_THE_ANALYSIS_OF_GLYCEROL_OXIDATION_PRODUCTS
https://www.scielo.br/j/qn/a/RhSMwzHJWL6p6PndD6JSByr/?lang=en
https://www.researchgate.net/publication/334758008_IMPROVEMENT_OF_AN_ANALYTICAL_METHOD_BASED_ON_HPLC_WITH_REFRACTIVE_INDEX_DETECTION_FOR_THE_ANALYSIS_OF_GLYCEROL_OXIDATION_PRODUCTS
https://www.researchgate.net/publication/334758008_IMPROVEMENT_OF_AN_ANALYTICAL_METHOD_BASED_ON_HPLC_WITH_REFRACTIVE_INDEX_DETECTION_FOR_THE_ANALYSIS_OF_GLYCEROL_OXIDATION_PRODUCTS
https://www.benchchem.com/product/b1195899?utm_src=pdf-body
https://www.scielo.br/j/qn/a/RhSMwzHJWL6p6PndD6JSByr/?lang=en
https://www.scielo.br/j/qn/a/RhSMwzHJWL6p6PndD6JSByr/?lang=en
https://www.benchchem.com/product/b1195899?utm_src=pdf-body
https://www.scielo.br/j/qn/a/RhSMwzHJWL6p6PndD6JSByr/?lang=en
https://www.scielo.br/j/qn/a/RhSMwzHJWL6p6PndD6JSByr/?lang=en
https://www.researchgate.net/publication/334758008_IMPROVEMENT_OF_AN_ANALYTICAL_METHOD_BASED_ON_HPLC_WITH_REFRACTIVE_INDEX_DETECTION_FOR_THE_ANALYSIS_OF_GLYCEROL_OXIDATION_PRODUCTS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Preparation of Standard Solutions

Accurately weigh a suitable amount of tartronic acid standard.

Dissolve the standard in the mobile phase (H₃PO₄ solution) to prepare a stock solution. A

stock solution of 4000 µg/mL can be prepared by dissolving 0.0200 g of the standard in a 5

mL volumetric flask.[1]

Perform serial dilutions of the stock solution with the mobile phase to prepare a series of

calibration standards at different concentrations.

4. Sample Preparation

For liquid samples, filter them through a 0.22 µm syringe filter to remove any particulate

matter before injection.

If the tartronic acid concentration in the sample is high, dilute the sample with the mobile

phase to fall within the linear range of the calibration curve.

5. HPLC System Operation

Equilibrate the HPLC system, including the column and detector, with the mobile phase until

a stable baseline is achieved.[6]

Inject the prepared standard solutions in ascending order of concentration to generate a

calibration curve.

Inject the prepared samples for analysis.

Identify the tartronic acid peak in the chromatogram based on its retention time, as

determined from the injection of the standard.

Method Validation Summary

The analytical method was validated to ensure its suitability for the intended purpose. The

following table summarizes the performance characteristics.

Table 2: Method Validation Parameters for Tartronic Acid Analysis
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Parameter Result

Linearity (Correlation Coefficient, r²) ≥ 0.986[5]

Limit of Quantification (LOQ) 1.25 µg/mL[5][7]

Precision (Instrumental, CV%) ≤ 3.60%[5]

Precision (Intermediate, LOQ, CV%) ≤ 19.36%[5]

Repeatability (LOQ, CV%) ≤ 17.93%[5]

Accuracy (Recovery) 85.6% to 112.3%[5][7]
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Caption: Experimental workflow for the HPLC-RID analysis of tartronic acid.
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Caption: Logical relationship for selecting RID for tartronic acid analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scielo.br [scielo.br]

2. lcms.cz [lcms.cz]

3. jasco.hu [jasco.hu]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1195899?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195899?utm_src=pdf-body
https://www.benchchem.com/product/b1195899?utm_src=pdf-custom-synthesis
https://www.scielo.br/j/qn/a/RhSMwzHJWL6p6PndD6JSByr/?lang=en
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/cn_002745_hplc_rid_vanquish_core_method_transfer_cn002745_na_en_f1ea9a49b9.pdf
https://www.jasco.hu/wp-content/uploads/2013/01/032005H_E.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. offers.the-scientist.com [offers.the-scientist.com]

5. researchgate.net [researchgate.net]

6. Analysis of sugars, small organic acids, and alcohols by HPLC-RID [protocols.io]

7. scispace.com [scispace.com]

To cite this document: BenchChem. [Application Note: Determination of Tartronic Acid using
HPLC with Refractive Index Detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195899#hplc-with-refractive-index-detection-for-
tartronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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